2-(3,4-Dichlorophenyl)-N,N-dimethylethanamine;hydrochloride
Overview
Description
2-(3,4-Dichlorophenyl)-N,N-dimethylethanamine;hydrochloride, commonly known as Deschloroketamine (DCK), is a dissociative anesthetic drug that belongs to the arylcyclohexylamine class. DCK is structurally similar to ketamine, but it has a longer duration of action and a higher potency. DCK has gained attention in scientific research due to its potential therapeutic effects and its unique mechanism of action.
Scientific Research Applications
Catalyst in Mitsunobu Reactions
Ethyl 2-(3,4-dichlorophenyl)hydrazinecarboxylate, a derivative of the compound, has been identified as a potent catalyst for Mitsunobu reactions . The reactivity of the catalytic Mitsunobu reaction was improved through strict optimization of the reaction conditions . This catalytic system realizes a substantial improvement of the Mitsunobu reaction and will be applicable to practical synthesis .
Organic Synthesis
The compound is an important raw material and intermediate used in organic synthesis . It can be used to create a variety of other compounds, which can then be used in a wide range of applications, from pharmaceuticals to dyestuffs .
Pharmaceuticals
As mentioned above, the compound is used as an intermediate in the production of pharmaceuticals . It can be used to create a variety of drugs, each with their own unique properties and uses.
Dyestuffs
The compound is also used in the production of dyestuffs . These dyes can be used in a variety of applications, from textiles to food coloring.
Agrochemicals
The compound is a phenyl urea pre-emergent agrochemical . This means it can be used in agriculture to control weeds before they emerge from the ground.
Biological Activities
A derivative of the compound has been synthesized and studied for its biological activities . The study investigated the neurotoxic potentials of the derivative on the AchE activity and MDA level in the brain of alevins in association with behavioral parameters, swimming potential .
Mechanism of Action
Mode of Action
Compounds with similar structures have been shown to interact with their targets, leading to changes in cellular processes .
Biochemical Pathways
It’s possible that this compound could interact with multiple pathways, leading to downstream effects .
Pharmacokinetics
Understanding these properties is crucial for predicting the compound’s bioavailability .
properties
IUPAC Name |
2-(3,4-dichlorophenyl)-N,N-dimethylethanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13Cl2N.ClH/c1-13(2)6-5-8-3-4-9(11)10(12)7-8;/h3-4,7H,5-6H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FHBSNNVLXVGFPE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCC1=CC(=C(C=C1)Cl)Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14Cl3N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[2-(3,4-Dichlorophenyl)ethyl]dimethylamine hydrochloride | |
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